1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine

• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C17H22N2O4S/c1-3-11-22-13-9-19(10-14-23-12-4-2)17-15-7-5-6-8-16(15)24(20,21)18-17/h3-8H,1-2,9-14H2
• InChI Key: KQPZAASXLBRXHR-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCCN(CCOCC=C)C1=NS(=O)(=O)C2=CC=CC=C21

Description

1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine is a complex organic compound that belongs to the class of benzothiazoles. Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their structure. This particular compound is characterized by the presence of two prop-2-enoxyethyl groups attached to the nitrogen atom and a dioxo group at the 1,1 position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine typically involves the following steps:

Formation of the Benzothiazole Core: The benzothiazole core can be synthesized through the cyclization of 2-aminothiophenol with a suitable aldehyde or ketone.

Introduction of the Dioxo Group: The dioxo group can be introduced through oxidation reactions using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Attachment of Prop-2-enoxyethyl Groups: The prop-2-enoxyethyl groups can be attached to the nitrogen atom through nucleophilic substitution reactions using prop-2-enoxyethyl halides.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow reactors to ensure precise control over reaction conditions and to enhance yield and purity. The use of catalysts and optimized reaction parameters can further improve the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the dioxo group to hydroxyl groups.

Substitution: The prop-2-enoxyethyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be employed for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Hydroxyl derivatives.

Substitution: Various substituted benzothiazoles depending on the nucleophile used.

Scientific Research Applications

1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces.

Altering Gene Expression: Influencing the expression of genes related to its biological activity.

Comparison with Similar Compounds

Similar Compounds

1,1-dioxo-N,N-bis(2-ethoxyethyl)-1,2-benzothiazol-3-amine: Similar structure but with ethoxyethyl groups instead of prop-2-enoxyethyl groups.

1,1-dioxo-N,N-bis(2-methoxyethyl)-1,2-benzothiazol-3-amine: Similar structure but with methoxyethyl groups instead of prop-2-enoxyethyl groups.

Uniqueness

1,1-dioxo-N,N-bis(2-prop-2-enoxyethyl)-1,2-benzothiazol-3-amine is unique due to the presence of prop-2-enoxyethyl groups, which may impart distinct chemical and biological properties compared to its analogs